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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed analysis of the electron ionization (El) mass
spectrometry fragmentation pattern of 3,4-Dimethoxyphenethyl alcohol and a standard
protocol for its analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

3,4-Dimethoxyphenethyl alcohol, also known as homoveratryl alcohol, is an organic
compound with the molecular formula C10H140s3.[1] It is a derivative of phenethyl alcohol and is
of interest in various fields, including the synthesis of pharmaceuticals and as a reference
standard in metabolomics and natural product chemistry. Understanding its mass spectral
fragmentation is crucial for its unambiguous identification in complex mixtures. This application
note details the characteristic fragmentation pattern of 3,4-Dimethoxyphenethyl alcohol
under electron ionization (EI) conditions.

Compound Details:
o |[UPAC Name: 2-(3,4-Dimethoxyphenyl)ethanol[1]
e Molecular Formula: C10H1403[1]

e Molecular Weight: 182.22 g/mol [1]
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e CAS Number: 7417-21-2[1]

-0

Figure 1. Chemical Structure of 3,4-Dimethoxyphenethyl alcohol.

Electron lonization Mass Spectrometry Data

The mass spectrum of 3,4-Dimethoxyphenethyl alcohol was obtained from the NIST
Standard Reference Database.[1][2] The key fragments observed under standard 70 eV
electron ionization are summarized in the table below.

Table 1: Key Mass Fragments of 3,4-Dimethoxyphenethyl Alcohol
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Relative Intensity

Proposed

m/z Ratio Fragment lon / Fragment Structure
(%)
Neutral Loss
182 25 [M]*e (Molecular lon) [C10H1403]*e
[M - CH20]** (Loss of
152 100 [CoH1202]*e
formaldehyde)
[M - «CH20H]*
151 85 . [CoH1102]*
(Benzylic Cleavage)
137 15 [M - CH20 - CH3s]* [CsHs02]*
107 10 [C7H70]*
C7H7]* (Tropylium
o1 8 [ 7H7]* (Tropy
ion)
CeHs]* (Phenyl
77 12 [CeRI" ( Y

cation)

Fragmentation Pathway Analysis

The fragmentation of 3,4-Dimethoxyphenethyl alcohol is primarily driven by the stability of

the resulting carbocations, particularly those stabilized by the dimethoxy-substituted aromatic

ring.

e Molecular lon (m/z 182): The molecular ion peak is observed with moderate intensity.

e Base Peak (m/z 152): The most abundant fragment ion is observed at m/z 152. This

corresponds to the loss of a neutral formaldehyde (CH20, 30 Da) molecule from the

molecular ion. This fragmentation likely occurs through a rearrangement process involving

the ethyl alcohol side chain.

e Benzylic Cleavage (m/z 151): A highly prominent peak at m/z 151 is formed via cleavage of
the Ca-Cp bond, resulting in the loss of a hydroxymethyl radical (¢\CH20H, 31 Da). This leads
to the formation of a very stable 3,4-dimethoxybenzyl cation.

The proposed major fragmentation pathways are illustrated in the diagram below.
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[M - CH20]*e
m/z = 152
(Base Peak)

- CH20 (30 Da)
(Rearrangement)

3,4-Dimethoxyphenethyl alcohol
[M]*e
m/z = 182 - *CH20H (31 Da)
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Sample Preparation
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(2 mg/mL in Methanol)
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(1-100 pg/mL)

:

Transfer to Autosampler Vial

GC-MS Analysis

Inject Sample into GC-MS

Acquire Data
(Full Scan Mode)
Data Processing
Grocess ChromatogranD
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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